2-ethyl-2-(hydroxymethyl)hexanoic Acid

Specification

• CAS No.: 101051-51-8
• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-ethyl-2-(hydroxymethyl)hexanoic acid
• Standard InChI: InChI=1S/C9H18O3/c1-3-5-6-9(4-2,7-10)8(11)12/h10H,3-7H2,1-2H3,(H,11,12)
• Standard InChI Key: GOYVCPYTLIOSLQ-UHFFFAOYSA-N
• SMILES: CCCCC(CC)(CO)C(=O)O
• Canonical SMILES: CCCCC(CC)(CO)C(=O)O

Introduction

Chemical Identity and Molecular Properties

2-ethyl-2-(hydroxymethyl)hexanoic acid is a carboxylic acid derivative with distinct structural features that contribute to its chemical reactivity and applications. This compound is cataloged in chemical databases with specific identifiers that facilitate its recognition in scientific literature and industrial documentation.

Basic Chemical Information

The compound is characterized by the following chemical identifiers and properties:

Parameter	Value
CAS Number	101051-51-8
Molecular Formula	C9H18O3
Molecular Weight	174.24 g/mol
IUPAC Name	2-ethyl-2-(hydroxymethyl)hexanoic acid
InChI	InChI=1S/C9H18O3/c1-3-5-6-9(4-2,7-10)8(11)12/h10H,3-7H2,1-2H3,(H,11,12)
InChIKey	GOYVCPYTLIOSLQ-UHFFFAOYSA-N
SMILES	CCCCC(CC)(CO)C(=O)O
PubChem Compound ID	9793987

The compound was first registered in the PubChem database on October 25, 2006, with the most recent modification to its entry dated April 5, 2025.

Synonyms and Alternative Nomenclature

The compound is known by several synonyms in scientific literature and commercial contexts:

• 2-BUTYL-2-ETHYL-3-HYDROXY PROPIONIC ACID

• Hexanoic acid, 2-ethyl-2-(hydroxymethyl)-

• SCHEMBL1244843

These alternative names reflect different nomenclature approaches and commercial designations that have emerged as the compound has been studied and utilized in various contexts.

Molecular Structure and Characteristics

2-ethyl-2-(hydroxymethyl)hexanoic acid features a distinctive molecular architecture that contributes to its chemical behavior and potential applications. The compound's structural elements include:

• A carboxylic acid group (-COOH) providing acidity and reactivity

• A quaternary carbon center creating a branched structure

• A primary alcohol functionality (hydroxymethyl group)

• An ethyl side chain

• A longer hexyl chain contributing to its lipophilic character

This unique combination of functional groups within a single molecular framework creates opportunities for diverse chemical transformations and applications in synthesis pathways. The presence of both carboxylic acid and hydroxyl functionalities makes it particularly versatile for various derivatization reactions.

Applications of 2-ethyl-2-(hydroxymethyl)hexanoic Acid

The compound demonstrates versatility across multiple application domains, with particular significance in pharmaceutical development and chemical synthesis pathways.

Pharmaceutical Applications

In the pharmaceutical sector, 2-ethyl-2-(hydroxymethyl)hexanoic acid serves multiple functions:

• As a building block for the synthesis of more complex bioactive molecules

• In the development of pharmaceutical intermediates

• As a structural component in certain drug candidates

The compound's bifunctional nature, featuring both carboxylic acid and alcohol functionalities, makes it particularly valuable for pharmaceutical applications where these groups can participate in further transformations or serve as pharmacophoric elements.

Chemical Synthesis Applications

Beyond pharmaceuticals, 2-ethyl-2-(hydroxymethyl)hexanoic acid finds utility in broader chemical synthesis contexts:

• As a precursor for specialty chemicals

• In the preparation of esters and other derivatives with specific industrial applications

• As a component in the development of advanced materials

The compound's reactivity profile, influenced by its unique structural features, positions it as a valuable synthetic intermediate for chemists working across multiple disciplines and industries.

Market Analysis and Industry Trends

The global market for 2-ethyl-2-(hydroxymethyl)hexanoic acid has demonstrated noteworthy growth trajectories, reflecting increasing demand across its application spectrum.

Global Market Overview

The market for 2-ethyl-2-(hydroxymethyl)hexanoic acid was valued at multiple million US dollars in 2024, with projections indicating continued growth through 2031. This growth is supported by expanding applications in pharmaceutical development and industrial chemical synthesis.

The market segmentation includes divisions based on:

• Purity levels

  • Pharmaceutical grade

  • Industrial grade

  • Research grade

• Applications

  • Pharmaceutical intermediates

  • Chemical synthesis

  • Research and development

Regional Market Analysis

The market demonstrates distinct regional patterns in both consumption and production:

Region	Estimated Market Value (2024)	Projected Growth Rate	Key Driving Factors
North America	Multiple million USD	Significant CAGR through 2031	Pharmaceutical innovation, chemical manufacturing
Asia-Pacific	Multiple million USD	Leading CAGR in global comparison	Expanding chemical industry, increasing pharmaceutical production
Europe	Not specified in available data	Moderate growth	Established pharmaceutical sector
Rest of World	Not specified in available data	Variable growth rates	Emerging pharmaceutical markets

The Asia-Pacific region, in particular, is positioned as a significant growth driver for the global market, supported by expanding chemical manufacturing capabilities and increasing investment in pharmaceutical development.

Competitive Landscape

The market features several prominent manufacturers and suppliers, with concentration among leading producers:

• Capot Chemical

• NINGBO INNO PHARMCHEM

• BOC Sciences

• Chengdu AstaTech

In 2024, the top three vendors accounted for a significant portion of global revenue, indicating moderate market concentration. This competitive landscape continues to evolve as demand increases and applications expand.

Research Progress and Future Prospects

Research into 2-ethyl-2-(hydroxymethyl)hexanoic acid continues to advance, with several areas of focus that may shape its future applications and market potential.

Current Research Directions

Current research efforts concerning 2-ethyl-2-(hydroxymethyl)hexanoic acid focus on:

• Development of more efficient and sustainable synthetic routes

• Exploration of novel applications in pharmaceutical design

• Investigation of structure-activity relationships in various biochemical contexts

• Enhancement of production methods to improve yield and purity

These research directions reflect the compound's continuing relevance in both academic and industrial settings, with potential for expanded applications as new properties and capabilities are discovered.

Future Market Outlook

The future market outlook for 2-ethyl-2-(hydroxymethyl)hexanoic acid appears favorable, supported by:

• Increasing demand for specialized chemical intermediates in pharmaceutical development

• Growing focus on complex molecular architectures in drug design

• Expansion of chemical manufacturing capabilities in emerging markets

• Continued innovation in synthetic methodologies that may enhance the compound's accessibility and applications

The compound's distinctive structural features and reactivity profile position it for continued relevance in specialized chemical applications, particularly as pharmaceutical development embraces increasing molecular complexity.